4-Mercaptobenzyl alcohol

Specification

• CAS No.: 53339-53-0
• Molecular Formula: C7H8OS
• Molecular Weight: 140.2 g/mol
• IUPAC Name: (4-sulfanylphenyl)methanol
• Standard InChI: InChI=1S/C7H8OS/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• Standard InChI Key: XBKHQENGCLDART-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CO)S
• Canonical SMILES: C1=CC(=CC=C1CO)S

Introduction

Chemical Identity and Structure

4-Mercaptobenzyl alcohol, also known as (4-sulfanylphenyl)methanol, is an aromatic compound with a molecular formula of C7H8OS and a molecular weight of 140.20 g/mol. The compound features a benzene ring with a hydroxymethyl (-CH2OH) group at one position and a thiol (-SH) group at the para position, creating a bifunctional molecule with distinctive reactivity patterns.

Nomenclature and Identification

The compound is recognized by several names in scientific and commercial literature. The table below summarizes the identification parameters:

Parameter	Value
Primary Name	4-Mercaptobenzyl alcohol
IUPAC Name	(4-sulfanylphenyl)methanol
CAS Registry Number	53339-53-0
Molecular Formula	C7H8OS
Molecular Weight	140.20 g/mol
SMILES Notation	OCc1ccc(S)cc1
InChI	InChI=1S/C7H8OS/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2

The compound is also known by several synonyms including (4-Mercaptophenyl)methanol, 4-(Hydroxymethyl)thiophenol, and 4-Mercapto-benzenemethanol. The consistent designation of these names helps in proper identification across different chemical databases and literature.

Physical Properties

4-Mercaptobenzyl alcohol exists as a solid at room temperature with distinct physical characteristics that influence its handling, storage, and applications. Understanding these physical properties is crucial for working with this compound in both research and industrial settings.

Key Physical Parameters

The physical properties of 4-mercaptobenzyl alcohol have been determined through both experimental measurements and theoretical predictions. The following table presents these properties:

Property	Value	Determination Method
Physical State	Solid	Experimental
Color	White to Light Yellow	Experimental
Melting Point	52-54°C	Experimental
Boiling Point	277.7±15.0°C	Predicted
Density	1.210±0.06 g/cm³	Predicted
pKa	6.51±0.10	Predicted
Solubility	Slightly soluble in chloroform and methanol	Experimental

These physical parameters demonstrate that 4-mercaptobenzyl alcohol is a relatively high-melting solid with limited solubility in common organic solvents. The moderate pKa value indicates that the thiol group has significant acidity, which influences its reactivity in various chemical transformations.

Chemical Reactivity and Properties

The presence of both thiol and hydroxyl functional groups makes 4-mercaptobenzyl alcohol particularly versatile in chemical reactions. These functional groups can participate in various transformation pathways, making the compound valuable in synthetic organic chemistry.

Functional Group Reactivity

The hydroxyl group can undergo typical alcohol reactions including oxidation, esterification, and conversion to leaving groups. The thiol group, being more nucleophilic than alcohols, can participate in addition reactions, nucleophilic substitutions, and metal coordination. This dual functionality creates opportunities for selective transformations and makes 4-mercaptobenzyl alcohol useful as a building block in organic synthesis.

The thiol group readily forms disulfide bonds under oxidative conditions, which explains the compound's tendency to dimerize when exposed to air. This property necessitates special storage conditions to maintain the integrity of the monomeric form.

Parameter	Recommendation	Reason
Temperature	-20°C (long-term storage) 2-8°C (working storage)	Prevents thermal degradation
Atmosphere	Inert (e.g., nitrogen or argon)	Prevents oxidation and dimerization
Container	Air-tight, preferably amber glass	Protects from light and moisture
Stability Note	Dimerizes readily	Thiol groups form disulfide bonds in presence of oxidants

The stability concerns highlight the importance of proper storage conditions to maintain the compound's integrity, especially for research applications where high purity is essential. Researchers should be aware that improper storage can lead to the formation of disulfide dimers, which would alter the expected chemical behavior.

Supplier	Catalog Number	Product Description	Package Size	Price (USD)
TRC	M252595	4-Mercaptobenzyl Alcohol, 90%	1g	$525
American Custom Chemicals	CHM0011877	4-MERCAPTOBENZYL ALCOHOL 95.00%	250mg	$721.88
American Custom Chemicals	CHM0011877	4-MERCAPTOBENZYL ALCOHOL 95.00%	2.5g	$1,815
Medical Isotopes, Inc.	11545	4-Mercaptobenzyl Alcohol	1.25g	$1,880
Chemcia Scientific	CC00-2091	(4-Mercapto-phenyl)-methanol 95%	5g	$740

This pricing information indicates that 4-mercaptobenzyl alcohol is a specialty chemical with relatively high cost per gram, which is typical for research-grade chemicals with specific synthetic applications. The availability in different package sizes suggests its use primarily in laboratory-scale research rather than industrial applications.

Classification Element	Details
GHS Symbol	GHS07 (Exclamation mark)
Signal Word	Warning
Hazard Statements	H302 - Harmful if swallowed
	H315 - Causes skin irritation
	H319 - Causes serious eye irritation
	H335 - May cause respiratory irritation

These hazard classifications indicate that 4-mercaptobenzyl alcohol requires standard laboratory safety precautions, including the use of personal protective equipment and appropriate ventilation. The compound is classified as a mild irritant with potential for causing discomfort upon exposure.